Cas no 83769-04-4 (3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester)

• Product name: 3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
• CAS No: 83769-04-4
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 1062583
• PubChem ID: 11637257

3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
• WDVLQRXRLQXIND-UHFFFAOYSA-N
• starbld0005414
• 8-hydroxy-3-methyl-1-oxo-isochroman-7-carboxylic acid methyl ester
• 83769-04-4
• SCHEMBL4099059
• methyl 8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carboxylate
• Methyl 8-hydroxy-3-methyl-1-oxoisochromane-7-carboxylate
• DB-304106
• (+/-)-3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester

• Inchi： InChI=1S/C12H12O5/c1-6-5-7-3-4-8(11(14)16-2)10(13)9(7)12(15)17-6/h3-4,6,13H,5H2,1-2H3
• InChI Key： WDVLQRXRLQXIND-UHFFFAOYSA-N
• SMILES： CC1CC2=C(C(=C(C=C2)C(=O)OC)O)C(=O)O1

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives